3-fluoro-N-[4-(phenylamino)phenyl]benzamide

• IUPAC Name: N-(4-anilinophenyl)-3-fluorobenzamide
• InChI: InChI=1S/C19H15FN2O/c20-15-6-4-5-14(13-15)19(23)22-18-11-9-17(10-12-18)21-16-7-2-1-3-8-16/h1-13,21H,(H,22,23)
• InChI Key: WGHMCHXTLFKAGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H15FN2O
• Molecular Weight: 306.3 g/mol
• Solubility: 0.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-fluoro-N-[4-(phenylamino)phenyl]benzamide is an organic compound with the molecular formula C19H14FN2O It is a member of the benzamide family, characterized by the presence of a benzoyl group attached to an amine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-[4-(phenylamino)phenyl]benzamide typically involves the reaction of 3-fluorobenzoyl chloride with 4-(phenylamino)aniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle large quantities of reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-[4-(phenylamino)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the nitro group to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

Oxidation: Formation of quinones.

Reduction: Conversion to amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

3-fluoro-N-[4-(phenylamino)phenyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[4-(phenylamino)phenyl]benzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-fluoro-N-phenylbenzamide
• N-(4-fluorophenyl)benzamide
• N-(4-aminophenyl)benzamide

Uniqueness

3-fluoro-N-[4-(phenylamino)phenyl]benzamide is unique due to the presence of both a fluorine atom and a phenylamino group, which can impart distinct chemical and biological properties. This combination can enhance its reactivity and potential as a therapeutic agent compared to similar compounds.